Methyl 4-Oxo-1-(4-(trifluoromethyl)phenyl)cyclohexanecarboxylate

• Molecular Formula: C15H15F3O3
• Molecular Weight: 300.27 g/mol
• IUPAC Name: methyl 4-oxo-1-[4-(trifluoromethyl)phenyl]cyclohexane-1-carboxylate
• InChI: InChI=1S/C15H15F3O3/c1-21-13(20)14(8-6-12(19)7-9-14)10-2-4-11(5-3-10)15(16,17)18/h2-5H,6-9H2,1H3
• InChI Key: HBWPXROJSKQDGI-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1(CCC(=O)CC1)C2=CC=C(C=C2)C(F)(F)F

Description

Methyl 4-Oxo-1-(4-(trifluoromethyl)phenyl)cyclohexanecarboxylate is a useful research compound. Its molecular formula is C15H15F3O3 and its molecular weight is 300.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Dimethyl 4-hydroxy-1-(4-trifluoromethylphenyl)-3-cyclohexene-1,3-dicarboxylate (1.13 g) was dissolved in a mixed solvent of THF (3 mL) and methanol (3 mL). A 1 N potassium hydroxide solution (1.89 mL) was added and the mixture was stirred at 100° C. for eight hours. After leaving to cool, ethyl acetate and water were added to the reaction solution, followed by neutralization with 1 N hydrochloric acid. The organic layer was separated, washed with brine and then dried over anhydrous sodium sulfate. The drying agent was separated by filtration and then the organic layer was concentrated under reduced pressure. The residue was purified by silica gel column chromatography to obtain the title compound (272 mg). The property values of the compound are as follows.